Cas no 201930-89-4 ((2S)-2-amino-5,5,5-trifluoro-4-(trifluoromethyl)pentanoic acid hydrochloride)

• Product Name: (2S)-2-amino-5,5,5-trifluoro-4-(trifluoromethyl)pentanoic acid hydrochloride
• CAS No: 201930-89-4
• MF: C₆H₈ClF₆NO₂
• MW: 275.576642036438
• CID: 3168829
• PubChem ID: 44717555
• Update Time: 2025-10-29

(2S)-2-amino-5,5,5-trifluoro-4-(trifluoromethyl)pentanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-5,5,5,5',5',5'-HEXAFLUOROLEUCINE HYDROCHLORIDE
• (2S)-2-amino-5,5,5-trifluoro-4-(trifluoromethyl)pentanoic acid hydrochloride
• (S)-2-Amino-5,5,5-trifluoro-4-(trifluoromethyl)pentanoic acid hydrochloride
• 201930-89-4
• 821-621-0
• EN300-1703867
• (2S)-2-amino-5,5,5-trifluoro-4-(trifluoromethyl)pentanoic acid;hydrochloride
• (S)-2-Amino-5,5,5-trifluoro-4-(trifluoromethyl)pentanoicacidhydrochloride
• QPUTYNRQCLMYHP-DKWTVANSSA-N

• Inchi： 1S/C6H7F6NO2.ClH/c7-5(8,9)3(6(10,11)12)1-2(13)4(14)15;/h2-3H,1,13H2,(H,14,15);1H/t2-;/m0./s1
• InChI Key： QPUTYNRQCLMYHP-DKWTVANSSA-N
• SMILES： Cl.FC(C(C(F)(F)F)C[C@@H](C(=O)O)N)(F)F

Computed Properties

• Exact Mass: 275.0147752Da
• Monoisotopic Mass: 275.0147752Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-amino-5,5,5-trifluoro-4-(trifluoromethyl)pentanoic acid hydrochloride

Research Brief on (2S)-2-amino-5,5,5-trifluoro-4-(trifluoromethyl)pentanoic acid hydrochloride (CAS: 201930-89-4)

The compound (2S)-2-amino-5,5,5-trifluoro-4-(trifluoromethyl)pentanoic acid hydrochloride (CAS: 201930-89-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated amino acid derivative is of particular interest due to its potential applications in drug development, especially in the design of enzyme inhibitors and bioactive peptides. The unique structural features, including the trifluoromethyl groups, contribute to its enhanced metabolic stability and binding affinity, making it a promising candidate for therapeutic interventions.

Recent studies have focused on the synthesis and characterization of this compound, with an emphasis on its stereochemical purity and physicochemical properties. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) have been employed to ensure the high purity and consistency of the product. These efforts are critical for its subsequent use in biological assays and preclinical studies.

One of the key areas of investigation involves the role of (2S)-2-amino-5,5,5-trifluoro-4-(trifluoromethyl)pentanoic acid hydrochloride in modulating enzymatic activity. Preliminary results suggest that this compound exhibits inhibitory effects on specific proteases and kinases, which are often implicated in pathological conditions such as cancer and inflammatory diseases. The mechanism of action appears to involve competitive binding at the active site, thereby disrupting the enzyme-substrate interaction.

In addition to its enzymatic modulation, the compound has also been explored for its potential as a building block in peptide-based therapeutics. The incorporation of fluorinated amino acids into peptide sequences has been shown to enhance their stability against proteolytic degradation, thereby improving their pharmacokinetic profiles. Researchers are particularly interested in leveraging this property to develop novel peptide drugs with extended half-lives and improved bioavailability.

Further studies are underway to evaluate the in vivo efficacy and safety of (2S)-2-amino-5,5,5-trifluoro-4-(trifluoromethyl)pentanoic acid hydrochloride. Animal models are being utilized to assess its pharmacokinetics, toxicity, and therapeutic potential. Early findings indicate that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These results pave the way for future clinical trials and potential commercialization.

In conclusion, (2S)-2-amino-5,5,5-trifluoro-4-(trifluoromethyl)pentanoic acid hydrochloride represents a promising candidate for drug development, with applications spanning enzyme inhibition and peptide therapeutics. Ongoing research efforts are expected to further elucidate its biological activities and therapeutic potential, positioning it as a valuable asset in the pharmaceutical industry.